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Compound of Interest

Compound Name: Lead salicylate

Cat. No.: B099369 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and safety information for lead salicylate. The content is intended for

researchers, scientists, and professionals in drug development and materials science.

Core Properties of Lead Salicylate
Lead salicylate is a chemical compound with the CAS number 15748-73-9.[1][2][3][4] It is also

known by other names such as Lead(II) salicylate and Bis(salicylato)lead. This compound

exists as a soft, white, odorless crystalline powder.

Physicochemical Data
A summary of the key quantitative data for lead salicylate is presented in the table below for

easy reference and comparison.
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Property Value Source(s)

CAS Number 15748-73-9

Molecular Formula C₁₄H₁₀O₆Pb

Molecular Weight 481.43 g/mol

Appearance
Soft white odourless powder in

crystalline form

Melting Point 327.5 °C

Boiling Point 1740 °C at 1013 hPa

Density 11.33 g/cm³ at 20 °C

Vapor Pressure 1.33 hPa at 973 °C

Solubility
Negligible in water; Soluble in

DMSO

Lead Content 43.0% min.

Salicylic Acid Content 55.4% min.

Volatile Matters 0.25% max.

Applications
Lead salicylate has been primarily utilized as a burning rate catalyst in solid propellants.

Specifically, it is added to nitramine modified double base propellants to adjust the combustion

performance by reducing the pressure and temperature coefficients. It is also described as a

combustion chemical.

Experimental Protocols
Synthesis of Normal Lead Salicylate
A common method for the preparation of normal lead salicylate involves the reaction of lead

monoxide with salicylic acid in an aqueous slurry. This process is controlled by monitoring the

pH of the reaction mixture, which indicates the formation of different lead salicylate salts.
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Materials:

Lead monoxide (PbO)

Salicylic acid (C₇H₆O₃), finely powdered

Water

Lead acetate crystals (as a catalyst, optional)

Procedure:

Prepare a slurry of lead monoxide in water in a suitable vessel. A small amount of lead

acetate crystals can be added to initiate the reaction more rapidly.

Agitate the slurry moderately at room temperature.

Slowly and uniformly add finely powdered salicylic acid to the lead oxide suspension over a

period of several hours.

Monitor the pH of the slurry throughout the addition of salicylic acid. The pH will initially

remain constant at approximately 9.9 during the formation of pentabasic lead salicylate.

As more salicylic acid is added, the pH will abruptly drop to about 8.3, indicating the

formation of monobasic lead salicylate.

Continue the addition of salicylic acid. The pH will then remain constant at around 4.8 during

the formation of normal lead salicylate.

The completion of the reaction to form normal lead salicylate is indicated by a further abrupt

drop in the pH value below 4.8.

The resulting precipitate of normal lead salicylate can then be filtered and dried. This

method avoids the significant product loss associated with washing, as seen in precipitation

methods from solutions.

Visualized Experimental Workflow
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The following diagram illustrates the workflow for the synthesis of normal lead salicylate as

described in the experimental protocol.
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Caption: Workflow for the synthesis of normal lead salicylate.

Safety and Toxicology
Lead salicylate is classified as a hazardous substance. It is harmful if swallowed or inhaled.

The compound poses a significant risk to reproductive health, as it may damage the unborn

child and is suspected of impairing fertility. Prolonged or repeated exposure may cause
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damage to organs. Furthermore, lead salicylate is toxic to aquatic life with long-lasting effects.

Due to these hazards, it is restricted to professional users, and appropriate personal protective

equipment, including eye shields, gloves, and a respirator, should be worn when handling this

chemical. Disposal must be carried out in accordance with local, state, and national regulations

for hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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